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Compound of Interest

Compound Name: 1,1,3,3-Tetramethoxypropane

Cat. No.: B013500

An In-depth Technical Guide to 1,1,3,3-Tetramethoxypropane

Abstract

1,1,3,3-Tetramethoxypropane (TMP), also known as malonaldehyde bis(dimethyl acetal), is a
versatile organic compound with the chemical formula C7H160a4.[1][2][3] It Serves as a stable,
protected precursor to malondialdehyde (MDA), a highly reactive dicarbonyl compound that is a
key biomarker for lipid peroxidation and oxidative stress.[4][5] Due to its ability to generate
MDA quantitatively under acidic conditions, TMP is an indispensable reagent in biochemical
research, particularly as an analytical standard in the Thiobarbituric Acid Reactive Substances
(TBARS) assay.[6][7][8] This guide provides a comprehensive overview of the physical and
chemical properties, synthesis, and critical applications of 1,1,3,3-tetramethoxypropane for
researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

At room temperature, 1,1,3,3-tetramethoxypropane is a colorless to pale yellow or yellow-
brown liquid characterized by a mild, ether-like odor.[1][9] It is sensitive to moisture and should
be stored under an inert atmosphere.[9][10][11] While soluble in many common organic
solvents such as ethanol, ether, and acetone, it has limited solubility in water.[1]

Table 1: Physical and Chemical Properties of 1,1,3,3-
Tetramethoxypropane
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Property Value Source(s)

IUPAC Name 1,1,3,3-Tetramethoxypropane [41[12]
Malonaldehyde bis(dimethyl

Synonyms [21[41[12]
acetal), TMOP

CAS Number 102-52-3 [1112]14]

Molecular Formula C7H1604 [1112113114]

Molecular Weight 164.20 g/mol [21[31[41[12]
Colorless to light yellow clear

Appearance . [1][11]
liquid

Boiling Point 183 °C (lit.) 21417111 1]

70-75 °C / 15 mmHg (lit.) [7119]

Density 0.997 g/mL at 25 °C (lit.) [21[7119]

Refractive Index n20/D 1.407 (lit.) [2][7][11]

Flash Point 54 °C /130 °F [2][11]

pH 7 (in H20, 20°C) [2][9]

- Soluble in organic solvents;
Solubility [1119]

immiscible in water

Chemical Reactivity and Core Applications

The principal chemical utility of 1,1,3,3-tetramethoxypropane stems from its function as a

stable precursor to malondialdehyde (MDA). As an acetal, it is relatively stable under neutral or

basic conditions but readily undergoes hydrolysis in an acidic environment to yield MDA and

four molecules of methanol.[1][5][7]

This controlled release of MDA is fundamental to its primary application:

o Standard for Oxidative Stress Assays: TMP is the most common standard used to calibrate
the Thiobarbituric Acid Reactive Substances (TBARS) assay.[6][13] This widely used method
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quantifies lipid peroxidation in biological samples by measuring the reaction between MDA
and TBA, which forms a pink-colored adduct with a maximum absorbance at 532 nm.[8][13]
[14] Researchers use TMP to create a standard curve for the accurate quantification of MDA
levels in tissues and cell cultures.[15]

o Organic Synthesis: TMP serves as a C3 building block in various organic syntheses. It is a
key intermediate for synthesizing heterocyclic compounds like pyrimidines and pyrazoles,
which are core structures in many pharmaceutical and agrochemical agents.[16][17]

Experimental Protocols
Synthesis of 1,1,3,3-Tetramethoxypropane

Several methods exist for the synthesis of TMP. A common laboratory-scale procedure involves
the reaction of an orthoformate with a vinyl ether, catalyzed by a Lewis acid.[16][18]

Protocol: Synthesis from Trimethyl Orthoformate and Isopropy! Vinyl Ether[19]

Apparatus Setup: A 300 ml four-necked flask is equipped with a mechanical stirrer, a
thermometer, and an addition funnel.

e Initial Charge: The flask is charged with 106.1 g (1.0 mol) of trimethyl orthoformate.

o Catalyst Addition: While stirring, 0.3 g (0.002 mol) of anhydrous iron (lll) chloride is added to
the flask.

¢ Reaction: The mixture is cooled to and maintained at -15°C.

o Substrate Addition: 81.8 g (0.95 mol) of isopropyl vinyl ether is added dropwise from the
addition funnel over a period of 5 hours.

e Aging: The reaction mixture is aged for an additional 2 hours at -15°C.

o Work-up and Purification: The reaction is quenched, and the product is isolated and purified
using standard techniques such as distillation under reduced pressure to yield 1,1,3,3-
tetramethoxypropane.
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Logical Workflow for TMP Synthesis

Reactants & Catalyst

[Trimethyl Orthoformate) [Anhydrous Iron (111) Chloride (CatalystD Gsopropyl Vinyl Ether}

Reaction Process

Combine Orthoformate and Catalyst in Flask)

Cool to -15°C

[Add Vinyl Ether Dropwise over 5 hours}

[Age Mixture for 2 hours}

Output

Geaction Mixture containing 1,1,3,3-Tetramethoxypropan(9

[Purification (e.0., Distillation))

Pure 1,1,3,3-Tetramethoxypropane

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 1,1,3,3-tetramethoxypropane.
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Preparation of Malondialdehyde (MDA) Standard for
TBARS Assay

This protocol details the acid hydrolysis of TMP to generate an MDA stock solution, which is
then used to prepare a standard curve for the TBARS assay.[13][14]

+ Reagent Preparation:

o 0.1 M HCI: Prepare by diluting concentrated HCI in deionized water.

o 1,1,3,3-Tetramethoxypropane (TMP): Use a high-purity grade reagent.
e Hydrolysis to MDA Stock Solution (e.g., 10 mM):

o Add 17.5 pL of TMP to 10 mL of 0.1 M HCl in a glass vial.

o Vortex thoroughly to ensure mixing.

o Incubate at room temperature for 10 minutes to allow for complete hydrolysis.[13] This
stock solution should be prepared fresh before each assay.

» Preparation of Working Standards:

o Perform serial dilutions of the MDA stock solution using deionized water or the appropriate
assay buffer to create a range of concentrations (e.g., 0, 5, 10, 20, 40, 80 uM).[13]

o These working standards will be run alongside the biological samples in the TBARS assay.
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Workflow for TBARS Assay using TMP

Step 1: MDA Standard Generation

E,1,3,3-Tetramethoxypropane (TMPD Gcidic Solution (e.g., HCID

Acid Hydrolysis

(Room Temp, 10 min)

G/Ialondialdehyde (MDA) Standara

Step 2. Chromophore Formation

Blologlcal Sample or
[ MDA Standard ] GhlobarbltuncAud (TBA) ReagenD

Condensation Reaction

(Acidic, 95°C, 60 min)

MDA-TBA2 Adduct
(Pink Chromophore)

Step 3: Quantification

Spectrophotometry
(Measure Absorbance at 532 nm)

Quantification of Lipid Peroxidation

Click to download full resolution via product page

Caption: Experimental workflow of the TBARS assay using TMP as a standard.
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Safety and Handling

1,1,3,3-Tetramethoxypropane is a flammable liquid and vapor (GHS Category 3).[10][11] It
should be kept away from heat, sparks, open flames, and other ignition sources.[10] Use in a
well-ventilated area and wear appropriate personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat. It is moisture-sensitive and should be stored in a tightly
sealed container under an inert atmosphere in a cool, dry place.[11] In case of fire, use dry
chemical, carbon dioxide, or alcohol-resistant foam; do not use a water jet.[10]

Conclusion

1,1,3,3-Tetramethoxypropane is a crucial chemical reagent with significant utility in both
synthetic chemistry and biomedical research. Its role as a stable and reliable precursor for
malondialdehyde makes it an essential standard for the quantification of lipid peroxidation, a
key process in the pathophysiology of numerous diseases. A thorough understanding of its
properties, handling requirements, and experimental applications is vital for researchers
leveraging this compound to advance studies in drug development and oxidative stress biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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